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Compound of Interest

Compound Name: CTX-0294885 hydrochloride

Cat. No.: B1150419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock and working

solutions of CTX-0294885, a potent, broad-spectrum kinase inhibitor. Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

CTX-0294885 is a bisanilino pyrimidine that has demonstrated inhibitory activity against a wide

array of kinases.[1][2] It is frequently utilized as a reagent for affinity purification in mass

spectrometry-based kinome profiling.[3][4][5]

Data Presentation
The following tables summarize the key quantitative data for CTX-0294885.

Table 1: Chemical and Physical Properties

Property Value Source

Molecular Formula C₂₂H₂₄ClN₇O [1][6]

Molecular Weight 437.93 g/mol [1][2]

Appearance White crystalline solid [1][6]

Purity ≥98% [6]

CAS Number 1439934-41-4 [1][2][6]
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Table 2: Solubility Data

Solvent
Solubility
(mg/mL)

Molar
Concentration
(mM)

Notes Source

DMSO 20 - 88 mg/mL
45.67 - 200.94

mM

Use fresh,

anhydrous

DMSO as it is

hygroscopic,

which can

reduce solubility.

Sonication may

be required.

[1][2][6]

DMF 20 mg/mL 45.67 mM [6]

Ethanol 0.1 mg/mL 0.23 mM Insoluble. [2][6]

Water Insoluble Insoluble [2]

DMSO:PBS (pH

7.2) (1:1)
0.5 mg/mL 1.14 mM [6]

Table 3: Storage and Stability

Form
Storage
Temperature

Duration Source

Solid Powder -20°C Up to 3 years [1][2]

In Solvent (DMSO) -80°C Up to 2 years [1][7][8]

In Solvent (DMSO) -20°C Up to 1 month - 1 year [2][7][8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
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Materials:

CTX-0294885 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Procedure:

Pre-use Preparation: Before opening, allow the vial of CTX-0294885 to equilibrate to room

temperature for at least 60 minutes. This prevents condensation from forming on the

compound.

Calculation: To prepare a 10 mM stock solution, calculate the required mass of CTX-

0294885 using its molecular weight (437.93 g/mol ). For example, to prepare 1 mL of a 10

mM stock solution, you will need 4.38 mg of CTX-0294885.

Dissolution:

Aseptically weigh the calculated amount of CTX-0294885 powder and transfer it to a

sterile vial.

Add the appropriate volume of anhydrous DMSO.

Tightly cap the vial and vortex thoroughly for 2-5 minutes to dissolve the compound.

If the compound does not fully dissolve, sonication is recommended to aid dissolution.[1]

Aliquoting and Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed vials to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 2 years).[7][8] For shorter-term

storage, -20°C is acceptable for up to one year.[7][8]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
Materials:

10 mM CTX-0294885 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile microcentrifuge tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM CTX-0294885 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution with cell culture medium to

achieve the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control in

your experiment contains the same final concentration of DMSO.

Application: Add the final working solutions to your cell-based assays immediately after

preparation. It is recommended to prepare fresh working solutions for each experiment.

Protocol 3: Preparation of a Formulation for In Vivo
Studies
This protocol provides an example formulation for administering CTX-0294885. The optimal

formulation may vary depending on the animal model and route of administration.
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Materials:

CTX-0294885 powder

Anhydrous DMSO

PEG300

Tween 80

Saline (0.9% NaCl in sterile water)

Sterile tubes

Example Formulation (e.g., for a 2 mg/mL working solution):[1]

Stock Preparation: Prepare a concentrated stock solution in DMSO. For instance, dissolve

the required amount of CTX-0294885 in DMSO to achieve a concentration that is higher than

the final working solution (e.g., 20 mg/mL).

Vehicle Preparation: In a sterile tube, combine the vehicle components. A common vehicle

consists of:

10% DMSO

40% PEG300

5% Tween 80

45% Saline

Final Formulation:

Add the calculated volume of the CTX-0294885 DMSO stock to the pre-mixed vehicle to

achieve the final desired concentration (e.g., 2 mg/mL).

Vortex thoroughly to ensure a homogenous solution. Sonication may be necessary to

achieve a clear solution.[1]
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It is recommended to prepare this formulation fresh on the day of use.[7]

Visualizations
Below are diagrams illustrating key workflows.

Stock Solution Preparation
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to Room Temperature

Weigh Compound
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Vortex / Sonicate
 to Dissolve
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Caption: Workflow for preparing a CTX-0294885 stock solution.
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In Vitro Working Solution Preparation
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Caption: Workflow for preparing an in vitro working solution.
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In Vivo Formulation Preparation
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Caption: Workflow for preparing an in vivo formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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